Cas no 136562-00-0 (1-Azoniabicyclo[2.2.2]octane, 3-hydroxy-1-(1-methylethyl)-)

• Product Name: 1-Azoniabicyclo[2.2.2]octane, 3-hydroxy-1-(1-methylethyl)-
• CAS No: 136562-00-0
• MF: C₁₀H₂₀NO
• MW: 170.271903038025
• CID: 2771843
• Update Time: 2023-08-07

1-Azoniabicyclo[2.2.2]octane, 3-hydroxy-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-3-quinuclidinol
• 1-Azoniabicyclo[2.2.2]octane, 3-hydroxy-1-(1-methylethyl)-
• 3-Hydroxy-1-(propan-2-yl)-1-azabicyclo[2.2.2]octan-1-ium

• Inchi： 1S/C10H20NO/c1-8(2)11-5-3-9(4-6-11)10(12)7-11/h8-10,12H,3-7H2,1-2H3/q+1
• InChI Key： MDFQFGVZCIFBAF-UHFFFAOYSA-N
• SMILES： OC1C[N+]2(C(C)C)CCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1
• Topological Polar Surface Area: 20.2